Thiamine hydrochloride

Specification

• Description: Thiamine hydrochloride is a hydrochloride obtained by combining thiamine chloride with one molar equivalent of hydrochloric acid. It has a role as an insect repellent. It is a vitamin B1 and a hydrochloride. It contains a thiamine(2+).; Thiamine Hydrochloride is the hydrochloride salt form of thiamine, a vitamin essential for aerobic metabolism, cell growth, transmission of nerve impulses and acetylcholine synthesis. Upon hydrolysis, thiamine hydrochloride is phosphorylated by thiamine diphosphokinase to form active thiamine pyrophosphate (TPP), also known as cocarboxylase. TPP is a coenzyme for many enzymatic activities involving fatty acid, amino acid and carbohydrate metabolism.; See also: Thiamine (has active moiety); Thiamine ION (has active moiety) ... View More ...
• CAS No.: 67-03-8
• Molecular Formula: C12H17N4OS.ClH.Cl; C12H18Cl2N4OS
• Molecular Weight: 337.3 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride
• Standard InChI: InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
• Standard InChI Key: DPJRMOMPQZCRJU-UHFFFAOYSA-M
• Impurities: Heavy metals: not more than 10 mg/kg; water: not more than 5%.
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl.[Cl-]
• Colorform: Crystals from water
• Melting Point: 164 °C; MP: 248 °C, DECOMP /HYDROCHLORIDE/